Cas no 2199498-35-4 (2-(Trifluoromethyl)piperidine-1-carbonyl chloride)

• Product Name: 2-(Trifluoromethyl)piperidine-1-carbonyl chloride
• CAS No: 2199498-35-4
• MF: C₇H₉ClF₃NO
• MW: 215.60067152977
• MDL: MFCD32863773
• CID: 5559553
• PubChem ID: 138684402
• Update Time: 2025-09-23

2-(Trifluoromethyl)piperidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21057424
• EN300-33285521
• 2-(Trifluoromethyl)piperidine-1-carbonyl chloride
• 2199498-35-4

• MDL： MFCD32863773
• Inchi： 1S/C7H9ClF3NO/c8-6(13)12-4-2-1-3-5(12)7(9,10)11/h5H,1-4H2
• InChI Key： RJDLEICQAGMIAW-UHFFFAOYSA-N
• SMILES： ClC(N1CCCCC1C(F)(F)F)=O

Computed Properties

• Exact Mass: 215.0324761g/mol
• Monoisotopic Mass: 215.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-(Trifluoromethyl)piperidine-1-carbonyl chloride

Recent Advances in the Application of 2-(Trifluoromethyl)piperidine-1-carbonyl chloride (CAS: 2199498-35-4) in Chemical Biology and Pharmaceutical Research

2-(Trifluoromethyl)piperidine-1-carbonyl chloride (CAS: 2199498-35-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its trifluoromethyl group and reactive carbonyl chloride moiety, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders, infectious diseases, and oncology.

One of the most notable applications of 2-(Trifluoromethyl)piperidine-1-carbonyl chloride is its role in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the development of covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). The trifluoromethyl group was found to enhance the binding affinity and metabolic stability of the resulting inhibitors, making them promising candidates for further preclinical evaluation.

In addition to its antiviral potential, this compound has also been explored in the context of neurodegenerative diseases. Researchers at the University of California, San Francisco, recently reported the use of 2-(Trifluoromethyl)piperidine-1-carbonyl chloride in the synthesis of small-molecule modulators of alpha-synuclein aggregation, a key pathological feature of Parkinson's disease. The study, published in ACS Chemical Neuroscience, revealed that derivatives of this compound could effectively reduce alpha-synuclein fibril formation in vitro, suggesting a potential therapeutic avenue for Parkinson's disease.

The synthetic versatility of 2-(Trifluoromethyl)piperidine-1-carbonyl chloride has also been leveraged in the development of radiopharmaceuticals. A recent study in Nuclear Medicine and Biology described its use as a precursor for the synthesis of fluorine-18 labeled PET tracers targeting the sigma-1 receptor, which is implicated in various neurological and oncological conditions. The incorporation of the trifluoromethyl group was shown to improve the blood-brain barrier permeability of the tracers, enhancing their diagnostic utility.

Despite these promising applications, challenges remain in the large-scale production and handling of 2-(Trifluoromethyl)piperidine-1-carbonyl chloride due to its reactivity and sensitivity to moisture. Recent advances in flow chemistry, as reported in Organic Process Research & Development, have addressed some of these challenges by enabling safer and more efficient synthesis protocols. These developments are expected to facilitate broader adoption of this compound in industrial and academic research settings.

Looking ahead, the unique chemical properties of 2-(Trifluoromethyl)piperidine-1-carbonyl chloride position it as a valuable tool for medicinal chemists and chemical biologists. Ongoing research is exploring its potential in targeted protein degradation, antibody-drug conjugates, and other emerging therapeutic modalities. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.